Cas no 113698-79-6 (1-(3-methoxybenzyl)piperazine dihydrochloride)

1-(3-Methoxybenzyl)piperazine dihydrochloride is a synthetic organic compound characterized by its piperazine core substituted with a 3-methoxybenzyl group. The dihydrochloride salt form enhances its stability and solubility, making it suitable for various research and pharmaceutical applications. This compound is primarily utilized as a key intermediate in the synthesis of more complex molecules, particularly in medicinal chemistry for the development of potential therapeutic agents. Its structural features, including the methoxybenzyl moiety, contribute to its versatility in binding studies and receptor modulation. The high purity and well-defined chemical properties of 1-(3-methoxybenzyl)piperazine dihydrochloride ensure reproducibility in experimental settings, supporting rigorous scientific investigations.
1-(3-methoxybenzyl)piperazine dihydrochloride structure
113698-79-6 structure
Product Name:1-(3-methoxybenzyl)piperazine dihydrochloride
CAS No:113698-79-6
MF:C12H19ClN2O
MW:242.745062112808
MDL:MFCD22416388
CID:4572505
Update Time:2025-05-21

1-(3-methoxybenzyl)piperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(3-methoxybenzyl)piperazine dihydrochloride
    • MDL: MFCD22416388
    • Inchi: 1S/C12H18N2O.ClH/c1-15-12-4-2-3-11(9-12)10-14-7-5-13-6-8-14;/h2-4,9,13H,5-8,10H2,1H3;1H
    • InChI Key: RJBBLLPOVJBNMC-UHFFFAOYSA-N
    • SMILES: C(N1CCNCC1)C1C=CC=C(OC)C=1.Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3

Experimental Properties

  • Color/Form: NA
  • Flash Point: 300.6±32.9 °C

1-(3-methoxybenzyl)piperazine dihydrochloride Security Information

1-(3-methoxybenzyl)piperazine dihydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB337419-250 mg
1-(3-Methoxybenzyl)piperazine dihydrochloride
113698-79-6
250MG
€176.40 2022-03-25
abcr
AB337419-500 mg
1-(3-Methoxybenzyl)piperazine dihydrochloride
113698-79-6
500MG
€209.50 2022-03-25
abcr
AB337419-1 g
1-(3-Methoxybenzyl)piperazine dihydrochloride
113698-79-6
1g
€231.60 2022-03-25
abcr
AB337419-5 g
1-(3-Methoxybenzyl)piperazine dihydrochloride
113698-79-6
5g
€519.80 2022-03-25
abcr
AB337419-10 g
1-(3-Methoxybenzyl)piperazine dihydrochloride
113698-79-6
10g
€819.00 2022-03-25
TRC
M220740-50mg
1-(3-Methoxybenzyl)piperazine Dihydrochloride
113698-79-6
50mg
$ 50.00 2022-06-04
TRC
M220740-100mg
1-(3-Methoxybenzyl)piperazine Dihydrochloride
113698-79-6
100mg
$ 65.00 2022-06-04
TRC
M220740-500mg
1-(3-Methoxybenzyl)piperazine Dihydrochloride
113698-79-6
500mg
$ 210.00 2022-06-04
Enamine
EN300-365515-0.05g
1-[(3-methoxyphenyl)methyl]piperazine dihydrochloride
113698-79-6 95%
0.05g
$27.0 2023-05-26
Enamine
EN300-365515-0.1g
1-[(3-methoxyphenyl)methyl]piperazine dihydrochloride
113698-79-6 95%
0.1g
$41.0 2023-05-26

Additional information on 1-(3-methoxybenzyl)piperazine dihydrochloride

Research Update on 1-(3-methoxybenzyl)piperazine dihydrochloride (CAS: 113698-79-6) in Chemical Biology and Pharmaceutical Applications

1-(3-methoxybenzyl)piperazine dihydrochloride (CAS: 113698-79-6) is a piperazine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its methoxybenzyl substitution, has been explored for its pharmacological properties, particularly in the context of central nervous system (CNS) disorders. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 1-(3-methoxybenzyl)piperazine dihydrochloride as a serotonin receptor modulator. The research team employed a combination of in vitro binding assays and computational modeling to elucidate its affinity for 5-HT1A and 5-HT2A receptors. The results indicated moderate selectivity for 5-HT1A receptors, suggesting potential applications in anxiety and depression treatment. The study also highlighted the importance of the methoxybenzyl moiety in enhancing receptor binding affinity.

In another recent development, researchers at a leading pharmaceutical company explored the compound's utility as a precursor for novel antipsychotic agents. The study, presented at the 2024 American Chemical Society National Meeting, demonstrated that structural modifications of 1-(3-methoxybenzyl)piperazine dihydrochloride could yield derivatives with improved blood-brain barrier penetration and reduced side-effect profiles. The team utilized high-throughput screening to identify promising candidates, with one derivative showing significant promise in preclinical models of schizophrenia.

From a synthetic chemistry perspective, advances have been made in the production of 1-(3-methoxybenzyl)piperazine dihydrochloride. A 2024 paper in Organic Process Research & Development described a novel, scalable synthesis route that improves yield and purity while reducing environmental impact. The new method employs green chemistry principles, including catalyst recycling and solvent minimization, addressing previous challenges in large-scale production of this compound.

Ongoing research is also exploring the compound's potential beyond CNS applications. Preliminary data from a 2024 study suggest that 1-(3-methoxybenzyl)piperazine dihydrochloride may have immunomodulatory properties, with particular relevance to autoimmune diseases. While these findings are still in early stages, they open new avenues for therapeutic development and warrant further investigation.

In conclusion, 1-(3-methoxybenzyl)piperazine dihydrochloride (CAS: 113698-79-6) continues to be a compound of significant interest in pharmaceutical research. Recent studies have expanded our understanding of its pharmacological profile, synthetic accessibility, and potential therapeutic applications. As research progresses, this compound may serve as a valuable scaffold for the development of novel treatments for CNS disorders and possibly other medical conditions.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd